1-[(1-butyryl-4-piperidinyl)carbonyl]-4-methylpiperazine

• IUPAC Name: 1-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]butan-1-one
• InChI: InChI=1S/C15H27N3O2/c1-3-4-14(19)17-7-5-13(6-8-17)15(20)18-11-9-16(2)10-12-18/h13H,3-12H2,1-2H3
• InChI Key: RLZGRHSNGOQFNI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCC(CC1)C(=O)N2CCN(CC2)C
• Molecular Formula: C15H27N3O2
• Molecular Weight: 281.39 g/mol

Description

1-[(1-butyryl-4-piperidinyl)carbonyl]-4-methylpiperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, particularly in the field of neuroscience.

Scientific Research Applications

1-[(1-butyryl-4-piperidinyl)carbonyl]-4-methylpiperazine has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where the compound has been shown to have neuroprotective and neuroregenerative properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of 1-[(1-butyryl-4-piperidinyl)carbonyl]-4-methylpiperazine is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. Specifically, it has been shown to increase the levels of dopamine and serotonin, which are important neurotransmitters involved in mood regulation and cognitive function.
Biochemical and Physiological Effects
Studies have shown that 1-[(1-butyryl-4-piperidinyl)carbonyl]-4-methylpiperazine has a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons. It has also been shown to reduce inflammation in the brain, which is a common feature of many neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(1-butyryl-4-piperidinyl)carbonyl]-4-methylpiperazine in lab experiments is its high potency. This means that smaller amounts of the compound can be used, which can help to reduce costs and minimize the risk of side effects. However, one of the limitations of using this compound is its relatively short half-life, which means that it may need to be administered frequently in order to maintain its effects.

Future Directions

There are a number of future directions for research on 1-[(1-butyryl-4-piperidinyl)carbonyl]-4-methylpiperazine. One area of interest is in the development of new drugs based on this compound that can be used to treat neurodegenerative diseases. Another area of interest is in understanding the mechanism of action of the compound in more detail, which could help to identify new targets for drug development. Finally, there is also interest in exploring the potential use of this compound in other areas of research, such as cancer treatment and regenerative medicine.
Conclusion
In conclusion, 1-[(1-butyryl-4-piperidinyl)carbonyl]-4-methylpiperazine is a promising compound that has shown potential in a number of scientific research applications. Its high potency and neuroprotective properties make it an attractive candidate for the development of new drugs for the treatment of neurodegenerative diseases. However, further research is needed to fully understand the mechanism of action of the compound and to explore its potential in other areas of research.

Synthesis Methods

The synthesis of 1-[(1-butyryl-4-piperidinyl)carbonyl]-4-methylpiperazine involves the reaction of 1-butyryl-4-piperidone with 1,4-dimethylpiperazine in the presence of a reducing agent. The resulting product is then purified using chromatography techniques to obtain the final compound. This synthesis method has been optimized over the years to increase the yield and purity of the compound.